An In-depth Technical Guide to C.I. Reactive Black 39
An In-depth Technical Guide to C.I. Reactive Black 39
For: Researchers, Scientists, and Drug Development Professionals
Abstract
Chemical Structure and Identity
C.I. Reactive Black 39 is a complex polyazo dye containing a monochlorotriazine reactive group, which facilitates its covalent bonding with cellulosic fibers.
IUPAC Name: Pentasodium 4-amino-6-[[5-[(4-amino-6-chloro-1,3,5-triazin-2-yl)amino]-2-sulphonatophenyl]azo]-3-[(2,5-disulphonatophenyl)azo]-5-hydroxynaphthalene-2,7-disulphonate[1]
Synonyms: C.I. 205071, Cibacron Black ZP-2PD, Cibacron Navy P-G, Kayacion Blue P-N 3G, Reactive Navy PG[2]
Chemical Class: Double Azo Dye[2]
Reactive Group: Monochlorotriazine (MCT)[3][4]
Physicochemical and Spectroscopic Properties
Reactive Black 39 is a black powder with high solubility in water.[5][6] A summary of its key properties is presented in the tables below.
Table 1: General and Physicochemical Properties
| Property | Value | Reference |
| CAS Number | 68259-02-9 | [5][7] |
| Molecular Formula | C₂₅H₁₄ClN₁₀Na₅O₁₆S₅ | [2][8] |
| Molecular Weight | 1021.16 g/mol | [2][8] |
| Appearance | Black Powder | [5][6] |
| Solubility in Water | > 300 g/L | [5][6] |
| Insolubility in Water | ≤ 0.02% | [5][6] |
Table 2: Spectroscopic Data
| Spectroscopic Technique | Expected Characteristics | Reference |
| UV-Visible Spectroscopy | A broad absorption band in the visible region, characteristic of a black dye. Azo dyes typically exhibit strong π → π* transitions. | [9] |
| FTIR Spectroscopy | Characteristic peaks for -OH and -NH stretching (around 3400 cm⁻¹), C=O stretching (quinazoline, if present, ~1640 cm⁻¹), -N=N- stretching (around 1450 cm⁻¹), C-N stretching (1380-1050 cm⁻¹), S=O stretching (1140-1010 cm⁻¹), and C-Cl stretching (925-560 cm⁻¹). | [6] |
| NMR Spectroscopy | Due to the complexity and paramagnetic nature of many azo dyes, obtaining well-resolved NMR spectra can be challenging. The spectra would be expected to show a multitude of signals in the aromatic region corresponding to the naphthalene (B1677914) and benzene (B151609) rings. | [10][11] |
Synthesis and Manufacturing
The synthesis of Reactive Black 39 involves a multi-step process centered around diazotization and coupling reactions.[8][12]
Generalized Synthesis Protocol
The manufacturing process for Reactive Black 39 can be summarized as follows:
-
First Diazotization and Coupling: 2,4-Diaminobenzenesulfonic acid is diazotized and then coupled with 4-amino-5-hydroxynaphthalene-2,7-disulfonic acid under alkaline conditions.[8]
-
Second Diazotization and Coupling: 2-Aminobenzene-1,4-disulfonic acid is diazotized and coupled to the product from the first step under acidic conditions.[8]
-
Condensation: The resulting disazo dye is then condensed with 2,4,6-trichloro-1,3,5-triazine.[8]
-
Ammoniation: The final step involves ammoniation to introduce an amino group to the triazine ring.[8]
Synthesis Workflow
Caption: Generalized synthesis workflow for Reactive Black 39.
Experimental Protocols
Generalized Protocol for Azo Dye Synthesis (Diazotization and Coupling)
This protocol is a generalized procedure and would require optimization for the specific synthesis of Reactive Black 39.
Materials:
-
Aromatic amine (e.g., 2,4-Diaminobenzenesulfonic acid)
-
Sodium nitrite (B80452) (NaNO₂)
-
Hydrochloric acid (HCl)
-
Coupling component (e.g., 4-amino-5-hydroxynaphthalene-2,7-disulfonic acid)
-
Sodium carbonate (Na₂CO₃) or Sodium hydroxide (B78521) (NaOH)
-
Ice
-
Starch-iodide paper
Procedure:
-
Diazotization:
-
Dissolve the aromatic amine in dilute HCl.
-
Cool the solution to 0-5 °C in an ice bath.
-
Slowly add a pre-cooled aqueous solution of sodium nitrite. Maintain the temperature below 5 °C.
-
Stir the mixture for 15-30 minutes.
-
Check for the completion of diazotization using starch-iodide paper (a blue-black color indicates excess nitrous acid).
-
-
Coupling:
-
Dissolve the coupling component in an aqueous solution. For phenolic coupling components, an alkaline solution (e.g., dilute NaOH) is used. For aromatic amines, a weakly acidic solution is used.
-
Cool the solution of the coupling component to 0-5 °C in an ice bath.
-
Slowly add the cold diazonium salt solution to the cold coupling component solution with vigorous stirring.
-
Maintain the appropriate pH for the coupling reaction.
-
Stir the reaction mixture for 1-2 hours, allowing the temperature to slowly rise to room temperature.
-
-
Isolation:
-
The precipitated dye can be isolated by filtration.
-
Wash the dye with a cold brine solution to remove impurities.
-
Dry the dye in an oven at a suitable temperature (e.g., 60-80 °C).
-
Generalized Protocol for Exhaust Dyeing of Cotton with Reactive Black 39
Materials:
-
Cotton fabric
-
Reactive Black 39
-
Sodium chloride (NaCl) or Glauber's salt (Na₂SO₄)
-
Sodium carbonate (Soda ash, Na₂CO₃)
-
Wetting agent
-
Sequestering agent
-
Acetic acid
Procedure:
-
Pre-treatment: Ensure the cotton fabric is well-scoured and bleached to remove impurities.
-
Dye Bath Preparation:
-
Set the dye bath at 30-40 °C.
-
Add a wetting agent and a sequestering agent to the water.
-
Dissolve the required amount of Reactive Black 39 in a small amount of warm water and add it to the dye bath.
-
-
Dyeing:
-
Immerse the cotton fabric in the dye bath and run for 10-15 minutes to ensure even wetting.
-
Gradually add the required amount of salt over 15-20 minutes. The salt helps in the exhaustion of the dye onto the fabric.
-
Run for another 20-30 minutes.
-
Add the required amount of soda ash to the dye bath to raise the pH to approximately 10.5-11.5. This initiates the fixation of the dye to the cotton fibers.
-
Raise the temperature to 60-80 °C (for monochlorotriazine dyes) and continue dyeing for 60-90 minutes.
-
-
Washing Off:
-
Drain the dye bath.
-
Rinse the fabric with cold water.
-
Neutralize the fabric with dilute acetic acid.
-
Perform a soaping wash at or near the boil with a detergent to remove any unfixed or hydrolyzed dye.
-
Rinse thoroughly with hot and then cold water.
-
-
Drying: Dry the dyed fabric.
Biological Interactions and Toxicology
Contrary to a mischaracterization in some literature, Reactive Black 39 is not a benzalkonium chloride molecule.[13] Its biological interactions are primarily of interest in the context of toxicology and its potential use as a ligand in protein purification.
Toxicological Profile
-
Acute Toxicity: Reactive Black 39 is considered to have low acute toxicity.
-
Irritation: It may cause irritation to the eyes, skin, and respiratory tract.[7]
-
Sensitization: Some reactive dyes have the potential to cause skin and respiratory sensitization.
-
Genotoxicity: Studies on similar reactive dyes have shown no genotoxic potential. However, some azo dyes and their degradation products may be mutagenic or carcinogenic.[14]
-
Ecotoxicity: Reactive dyes are generally not readily biodegradable and can persist in the environment.[1]
Interaction with Proteins
Reactive dyes, including those with structures similar to Reactive Black 39, can interact with proteins.[2] This property is utilized in dye-ligand affinity chromatography for the purification of enzymes and other proteins.[2] The dye molecule acts as a pseudo-affinity ligand, binding to specific sites on the protein.
Signaling Pathways
There is no scientific evidence to suggest that Reactive Black 39 is involved in biological signaling pathways in the context of drug development or cellular communication. Its primary mechanism of action is the formation of a covalent bond with hydroxyl groups on cellulosic fibers.[15] The term "signaling pathway" is not applicable to the known functions and interactions of this chemical.
Mechanism of Action and Experimental Workflows
Mechanism of Dyeing
The dyeing of cellulosic fibers (e.g., cotton) with Reactive Black 39, a monochlorotriazine dye, occurs via a nucleophilic substitution reaction.
-
Exhaustion: In the presence of an electrolyte (salt), the dye molecules aggregate and their affinity for the cotton fiber increases, leading to their adsorption onto the fiber surface.
-
Fixation: Under alkaline conditions (addition of soda ash), the hydroxyl groups of the cellulose (B213188) fibers are deprotonated to form highly nucleophilic cellulosate ions (Cell-O⁻). These ions then attack the electrophilic carbon atom of the triazine ring, displacing the chlorine atom and forming a stable covalent ether bond between the dye and the fiber.[7][15]
-
Hydrolysis (Side Reaction): A competing reaction is the hydrolysis of the dye, where the reactive group reacts with hydroxide ions (OH⁻) in the water instead of the fiber. This hydrolyzed dye can no longer react with the fiber and must be washed off.
Caption: Mechanism of dyeing cotton with a monochlorotriazine reactive dye.
Analytical Workflow for Quality Control
A typical analytical workflow for the quality control of Reactive Black 39 would involve techniques to confirm its identity and purity.
Caption: A generalized analytical workflow for Reactive Black 39.
Conclusion
C.I. Reactive Black 39 is a commercially significant bifunctional reactive dye with a well-defined, albeit complex, chemical structure. Its utility is primarily in the textile industry, where it forms robust covalent bonds with cellulosic fibers, imparting a high degree of wash fastness. While detailed experimental protocols and spectroscopic data are proprietary and not widely published, this guide provides a comprehensive overview based on available scientific literature and technical data sheets. The toxicological profile indicates a low level of acute toxicity, though care should be taken to avoid irritation and sensitization. The concept of this dye being involved in biological signaling pathways is not supported by current scientific understanding. This guide serves as a foundational resource for researchers and professionals seeking a deeper technical understanding of Reactive Black 39.
References
- 1. benchchem.com [benchchem.com]
- 2. The applications of reactive dyes in enzyme and protein downstream processing - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Reactive Dyes: Types, Classification & Structure | Meghmani [meghmaniglobal.com]
- 4. researchgate.net [researchgate.net]
- 5. asianpubs.org [asianpubs.org]
- 6. scienceworldjournal.org [scienceworldjournal.org]
- 7. Reaction Mechanism of Single Step Fixation Process of Reactive Printing and Crease Resistance Finishing of Cotton Fabrics [article.sapub.org]
- 8. chemrevlett.com [chemrevlett.com]
- 9. researchgate.net [researchgate.net]
- 10. diva-portal.org [diva-portal.org]
- 11. researchgate.net [researchgate.net]
- 12. vipulorganics.com [vipulorganics.com]
- 13. textilelearner.net [textilelearner.net]
- 14. researchgate.net [researchgate.net]
- 15. alfa-chemistry.com [alfa-chemistry.com]
